4-Bromo-7-(3-chloropropoxy)-1-isoindolinone

• Molecular Formula: C11H11BrClNO2
• Molecular Weight: 304.57 g/mol
• IUPAC Name: 4-bromo-7-(3-chloropropoxy)-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C11H11BrClNO2/c12-8-2-3-9(16-5-1-4-13)10-7(8)6-14-11(10)15/h2-3H,1,4-6H2,(H,14,15)
• InChI Key: AFNFWHQWKADNQW-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2C(=O)N1)OCCCCl)Br

Description

4-Bromo-7-(3-chloropropoxy)-1-isoindolinone is a useful research compound. Its molecular formula is C11H11BrClNO2 and its molecular weight is 304.57 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of Example 106D (250 mg, 1.1 mmol), 3-chloropropanol (0.095 mL, 1.1 mmol), and triphenylphosphine (350 mg, 1.3 mmol) in dichloromethane (5 mL) at 0° C., was treated dropwise with DEAD (0.21 mL, 1.3 mmol) over 10 minutes. The resulting mixture was stirred at 0° C. for 1 hour, warmed to room temperature overnight, and concentrated. The residue was purified by silica gel chromatography with 50 to 60% ethyl acetate/hexanes to give 227 mg of the desired product which was contaminated with triphenylphosphine oxide. MS (ESI(+)) m/e 304,306 (M+H)+.